Cas no 62551-95-5 (Thiourea, N-(diphenylmethyl)-N'-heptyl-)

• Product Name: Thiourea, N-(diphenylmethyl)-N'-heptyl-
• CAS No: 62551-95-5
• MF: C₂₁H₂₈N₂S
• MW: 340.525424003601
• CID: 440602
• PubChem ID: 20322739
• Update Time: 2025-04-19

Thiourea, N-(diphenylmethyl)-N'-heptyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-(diphenylmethyl)-N'-heptyl-
• 1-benzhydryl-3-heptylthiourea
• N-(Diphenylmethyl)-N'-heptylthiourea
• 62551-95-5
• DTXSID50605266
• SCHEMBL11594617

• Inchi： 1S/C21H28N2S/c1-2-3-4-5-12-17-22-21(24)23-20(18-13-8-6-9-14-18)19-15-10-7-11-16-19/h6-11,13-16,20H,2-5,12,17H2,1H3,(H2,22,23,24)
• InChI Key： LUIBAEZAEXKQFF-UHFFFAOYSA-N
• SMILES： S=C(NC(C1C=CC=CC=1)C1C=CC=CC=1)NCCCCCCC

Computed Properties

• Exact Mass: 340.19754
• Monoisotopic Mass: 340.19732008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 24.06